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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339

For researchers, scientists, and drug development professionals, the safe handling of potent
compounds like Anlotinib (hydrochloride) is of paramount importance. This multi-target
tyrosine kinase inhibitor, used in cancer chemotherapy, requires stringent safety protocols to
minimize exposure and ensure a secure laboratory environment.[1] This document provides
essential procedural guidance for the safe handling, storage, and disposal of Anlotinib
(hydrochloride).

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) do not classify Anlotinib as a hazardous substance, its
mechanism of action as a cytotoxic agent warrants handling with caution.[2] The toxicological
properties have not been thoroughly investigated, and it may be harmful by inhalation,
ingestion, or skin absorption and may cause eye, skin, or respiratory system irritation.[2]
Therefore, a comprehensive suite of personal protective equipment is mandatory. The following
table summarizes the recommended PPE for various laboratory activities involving this
compound.
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Activity

Required Personal Protective Equipment

Weighing and Compounding

- Double Nitrile Gloves (Powder-free, ASTM
D6978 compliant)[3]- Disposable, back-
fastening gown (low-permeability fabric)[3]- Fit-
tested N95 or higher respirator[2][3]- Chemical
splash goggles and a full-face shield[3]

Solution Preparation

- Double Nitrile Gloves- Disposable Gown/Lab
Coat (impervious)- Chemical Splash Goggles[4]

General Laboratory Handling

- Nitrile Gloves- Lab Coat- Safety Glasses[2][4]

Spill Cleanup

- Double Nitrile Gloves (heavy-duty)- Disposable
Gown/Lab Coat (impervious)- Fit-tested N95 or
higher respirator- Chemical Splash Goggles and

Face Shield- Shoe Covers

Waste Disposal

- Nitrile Gloves- Lab Coat- Safety Glasses

Note: Gloves should be inspected before use and proper removal techniques should be
employed to avoid skin contact.[5] Hands should be thoroughly washed after handling.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is crucial to prevent contamination and exposure. The following

procedure outlines the key steps from receiving the compound to its disposal.

[EEN

. Receiving and Storage:

Upon receipt, verify the integrity of the container.
The container should be labeled with appropriate hazard warnings.

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from strong

acids, bases, and oxidizing agents.[5][6] Recommended storage temperature is often -20°C.

[6][7]

N

. Engineering Controls:
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All handling of Anlotinib powder, including weighing and initial solubilization, should be
conducted in a designated area within a chemical fume hood, a Class Il Biological Safety
Cabinet, or a glove box to control airborne particles.[2][4]

Ensure that a safety shower and eyewash station are readily accessible.[4][7]
. Weighing and Solution Preparation:

Wear the appropriate PPE as detailed in the table above.

Use a dedicated set of equipment (spatulas, weigh boats) for handling the compound.

When preparing solutions, add the solvent to the powder slowly to avoid aerosolization.
. Administration and Experiments:

When handling solutions, wear appropriate PPE to protect against splashes.

All procedures should be performed carefully to minimize the generation of aerosols.
Emergency Procedures
Spill Management:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
site.

Don PPE: Wear the appropriate spill cleanup PPE.

Containment: For solid spills, gently cover with a suitable absorbent material to avoid raising
dust.[4] For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Carefully sweep or scoop up the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[4][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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o Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste
according to institutional and local regulations.

First-Aid Measures:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[2][4] Seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[2][4] Seek immediate medical attention.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2][6] Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2][4] Seek immediate
medical attention.

Disposal Plan

All waste materials contaminated with Anlotinib (hydrochloride) must be treated as
hazardous chemical waste.

e Solid Waste: This includes contaminated gloves, gowns, weighing papers, and other
disposable lab supplies. Place these items in a designated, sealed, and clearly labeled
hazardous waste container.

o Liquid Waste: Collect all waste solutions containing Anlotinib in a sealed, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
permitted by your institution's Environmental Health and Safety (EHS) department.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated, puncture-proof sharps container for hazardous chemical waste.

o Empty Vials: Rinse empty vials three times with a suitable solvent. Collect the rinsate as
hazardous liquid waste. Deface the label before disposing of the vial in the appropriate waste
stream.
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Contact a licensed professional waste disposal service for final disposal.[5] Adhere strictly to all
federal, state, and local environmental regulations for the disposal of this material.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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